Cas no 1241696-34-3 (N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide)

• Product Name: N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide
• CAS No: 1241696-34-3
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 6408102
• PubChem ID: 47062877
• Update Time: 2025-07-15

N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-N-[[3-[[(E)-2-(4-methylphenyl)ethenyl]sulfonylamino]phenyl]methyl]acetamide
• EN300-26580638
• N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide
• 1241696-34-3
• Z738026656

• Inchi： 1S/C20H24N2O3S/c1-4-22(17(3)23)15-19-6-5-7-20(14-19)21-26(24,25)13-12-18-10-8-16(2)9-11-18/h5-14,21H,4,15H2,1-3H3/b13-12+
• InChI Key： DHLLVSNRNUYMLY-OUKQBFOZSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NC1=CC=CC(=C1)CN(C(C)=O)CC)(=O)=O

Computed Properties

• Exact Mass: 372.15076381g/mol
• Monoisotopic Mass: 372.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9Ų

Additional information on N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide

N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide (CAS No. 1241696-34-3): A Comprehensive Overview

N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide (CAS No. 1241696-34-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide is C₁₈H₂₃NO₄S, and it has a molecular weight of approximately 357.45 g/mol. The compound is composed of a central acetamide moiety linked to an ethyl group and a substituted phenyl ring through an amide bond. The presence of the sulfonamide functional group adds to its structural complexity and contributes to its unique chemical properties.

In terms of physical properties, N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide is typically a white crystalline solid with a melting point ranging from 150 to 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental protocols in both academic and industrial settings.

The synthesis of N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide involves several steps, including the preparation of the key intermediates and their subsequent coupling reactions. One common approach involves the reaction of 2-(4-methylphenyl)ethenesulfonyl chloride with an appropriate amine to form the sulfonamide intermediate, followed by further functionalization to introduce the acetamide group. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide has been studied for its potential biological activities, particularly in the context of medicinal chemistry. Research has shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. In vitro studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation.

Clinical trials involving N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide are currently underway to evaluate its safety and efficacy in treating various inflammatory conditions. Preliminary results have been encouraging, with the compound showing good tolerability and a favorable pharmacokinetic profile. These findings suggest that it may have potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide has also been investigated for its potential neuroprotective effects. Studies have shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still being elucidated, but they likely involve modulation of signaling pathways related to inflammation and oxidative stress.

In addition to its therapeutic applications, N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide has also been explored for its use in diagnostic imaging. The compound can be labeled with radioisotopes or fluorescent tags to create imaging agents that can be used to visualize specific biological processes or pathologies. This versatility makes it a valuable tool in both preclinical research and clinical diagnostics.

The environmental impact of N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide is another important consideration. While it is not classified as a hazardous substance under current regulations, efforts are being made to develop more sustainable synthesis methods that minimize waste generation and reduce environmental footprint. Green chemistry principles are increasingly being applied to ensure that the production and use of this compound are environmentally responsible.

In conclusion, N-ethyl-N-({3-[2-(4-methylphenyl)ethenesulfonamido]phenyl}methyl)acetamide (CAS No. 1241696-34-3) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an intriguing subject for ongoing scientific investigation. As research continues to advance our understanding of this compound, it holds promise for contributing to the development of new therapeutic strategies for a range of diseases.